Cas no 479-71-0 ( )

• Product Name: &nbsp
• CAS No: 479-71-0
• MF: C₁₉H₁₄O
• MW: 258.313865184784
• CID: 931658
• PubChem ID: 287398
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(Diphenylmethylene)-2,5-cyclohexadiene-1-one
• 4-benzhydrylidenecyclohexa-2,5-dien-1-one
• 4-(diphenylmethylene)-2,5-cyclohexadienone
• 4-(diphenylmethylidene)cyclohexa-2,5-dien-1-one
• 4-Benzhydryliden-cyclohexa-2,5-dienon
• 4-benzhydrylidenecyclohexa-2,5-diene
• 4-benzhydrylidenecyclohexa-2,5-dienone
• 4-benzhydrylidene-cyclohexa-2,5-dienone
• AC1L67A7
• AC1Q6BEL
• AG-K-00062
• AR-1F6951
• CTK1D6314
• NSC147406
• Fuchsone
• NSC-147406
• DTXSID30301916
• 479-71-0
• 4-(diphenylmethylene)-cyclohexa-2,5-dienone
• SCHEMBL13020966
•  

• Inchi： 1S/C19H14O/c20-18-13-11-17(12-14-18)19(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-14H
• InChI Key： MPNBBQFKLWQJIP-UHFFFAOYSA-N
• SMILES： O=C1C=C/C(/C=C1)=C(\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 258.10452
• Monoisotopic Mass: 258.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 4.18360